Cas no 2095409-33-7 (ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate)

• Product Name: ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate
• CAS No: 2095409-33-7
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 4636557
• Update Time: 2025-07-19

ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,4-difluorophenyl)oxazole-2-carboxylate
• 2-Oxazolecarboxylic acid, 5-(2,4-difluorophenyl)-, ethyl ester
• ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate

• Inchi： 1S/C12H9F2NO3/c1-2-17-12(16)11-15-6-10(18-11)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3
• InChI Key： FSPIBEUUSBVAPU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2F)=CN=C1C(OCC)=O

Additional information on ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate

Comprehensive Overview of Ethyl 5-(2,4-Difluorophenyl)-1,3-Oxazole-2-Carboxylate (CAS No. 2095409-33-7)

Ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate (CAS No. 2095409-33-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the oxazole family, a class of five-membered heterocycles containing oxygen and nitrogen atoms, which are widely recognized for their bioactivity and versatility in drug design. The presence of the 2,4-difluorophenyl moiety enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry, materials science, and specialty chemicals. Researchers and industry professionals frequently search for terms like "oxazole derivatives synthesis," "fluorinated heterocycles applications," and "CAS 2095409-33-7 uses," reflecting the growing interest in this compound. Its structural motif is particularly relevant in the design of kinase inhibitors, antimicrobial agents, and fluorescent probes, aligning with current trends in targeted therapy and diagnostic tools.

The synthesis of ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate typically involves cyclization reactions of appropriately substituted precursors, such as 2,4-difluorobenzoyl derivatives and ethyl glyoxylate, under optimized conditions. Advanced techniques like microwave-assisted synthesis and catalytic methods have been explored to improve yield and selectivity, addressing common challenges in heterocyclic chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity and structural integrity, ensuring reproducibility for research and industrial use.

From a regulatory perspective, CAS 2095409-33-7 is not classified as a hazardous material under major chemical inventories, but proper handling protocols should always be followed. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for laboratory-scale experiments and scale-up processes. Discussions on platforms like ResearchGate and PubMed often highlight its role in fragment-based drug discovery, underscoring its relevance in modern drug development pipelines.

Looking ahead, the compound's potential extends to green chemistry initiatives, where researchers aim to minimize waste and energy consumption during synthesis. Innovations such as flow chemistry and biocatalysis could further enhance its sustainable production. As the scientific community continues to explore multi-functional heterocycles, ethyl 5-(2,4-difluorophenyl)-1,3-oxazole-2-carboxylate remains a valuable scaffold for innovation, bridging gaps between academic research and industrial applications.